molecular formula C8H8ClFO B6151824 (1S)-1-(3-chlorophenyl)-2-fluoroethan-1-ol CAS No. 1446417-96-4

(1S)-1-(3-chlorophenyl)-2-fluoroethan-1-ol

Cat. No. B6151824
CAS RN: 1446417-96-4
M. Wt: 174.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction .


Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine the molecular structure .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction .


Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo .

Mechanism of Action

This is typically used in the context of drugs to describe how they exert their effects at the molecular level. It often involves understanding the biological pathways and targets the compound interacts with .

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage .

Future Directions

This involves predicting or proposing future research directions or applications for the compound. This could be based on its properties, its mechanism of action, or gaps in the current understanding of the compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(3-chlorophenyl)-2-fluoroethan-1-ol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-chlorophenylmagnesium bromide", "2-fluoroethanol", "diethyl ether", "sodium sulfate", "sodium chloride", "sodium hydroxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Preparation of 3-chlorophenylmagnesium bromide by reacting 3-chlorobromobenzene with magnesium in diethyl ether.", "Step 2: Addition of 2-fluoroethanol to the reaction mixture of step 1 to form (1S)-1-(3-chlorophenyl)-2-fluoroethanol.", "Step 3: Separation of the organic layer containing the product from the aqueous layer using a separating funnel.", "Step 4: Drying of the organic layer with sodium sulfate.", "Step 5: Removal of the diethyl ether by distillation under reduced pressure.", "Step 6: Neutralization of the remaining product with sodium hydroxide.", "Step 7: Extraction of the product with diethyl ether.", "Step 8: Drying of the organic layer with sodium sulfate.", "Step 9: Removal of the diethyl ether by distillation under reduced pressure.", "Step 10: Purification of the product by recrystallization from water using sulfuric acid and sodium chloride." ] }

CAS RN

1446417-96-4

Molecular Formula

C8H8ClFO

Molecular Weight

174.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.